Cas no 1337702-39-2 (tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate
• CAS No: 1337702-39-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6357522
• PubChem ID: 165665763
• Update Time: 2025-06-30

tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2-methoxy-4-methylphenyl)ethyl]carbamate
• EN300-1881065
• 1337702-39-2

• Inchi： 1S/C15H24N2O3/c1-10-6-7-11(13(8-10)19-5)12(16)9-17-14(18)20-15(2,3)4/h6-8,12H,9,16H2,1-5H3,(H,17,18)
• InChI Key： YIOCLTDRKKZIMJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(C)=CC=1OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 1337702-39-2 and Product Name: tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate

The compound with the CAS number 1337702-39-2 and the product name tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular formula and structural configuration of this compound contribute to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those aimed at addressing complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate molecule, with its intricate structure, has been studied for its pharmacological profile. Specifically, its ability to interact with biological targets at a molecular level has made it a candidate for further investigation in preclinical studies.

One of the key aspects that make this compound noteworthy is its structural similarity to known bioactive molecules. The presence of an amino group and a carbamate moiety in the molecule suggests potential interactions with enzymes and receptors involved in critical metabolic pathways. This has led researchers to explore its role in modulating these pathways, which could have therapeutic implications. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on certain kinases or proteases, which are often overexpressed in disease states.

The CAS no. 1337702-39-2 designation provides a unique identifier for this compound, ensuring clarity and precision in scientific literature and patents. This standardized nomenclature is essential for facilitating communication among researchers and for regulatory purposes. The compound's synthesis involves multi-step organic reactions, highlighting the expertise required in pharmaceutical chemistry to produce such molecules with high purity and yield.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate with greater accuracy. Molecular docking studies have been conducted to evaluate its potential binding affinity to target proteins. These studies have revealed promising interactions that could lead to the development of novel drugs targeting specific diseases. For example, preliminary data suggest that this compound may inhibit certain enzymes implicated in cancer progression, although further validation is required.

The role of tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate in drug development extends beyond mere inhibition of enzymatic activity. Its structural features also make it a valuable scaffold for designing derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the compound's solubility, bioavailability, and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use.

In addition to its potential as an active pharmaceutical ingredient (API), this compound has been explored for its role as an intermediate in synthetic chemistry. The versatility of its molecular framework allows it to serve as a building block for more complex molecules. This aspect is particularly relevant in industries where custom synthesis of high-value compounds is required. The ability to produce derivatives efficiently can significantly reduce development costs and timelines.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for human use. While tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate shows promise in preclinical studies, extensive toxicological assessments are necessary to ensure its safety profile meets regulatory standards. These assessments include acute toxicity tests, chronic exposure studies, and evaluations of potential side effects. Only after such evaluations can the compound be advanced to clinical trials.

The integration of traditional organic synthesis with modern biotechnological approaches has opened new avenues for exploring the therapeutic potential of compounds like tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate. Techniques such as high-throughput screening (HTS) have enabled researchers to rapidly test thousands of compounds against various biological targets. This approach has accelerated the discovery process and led to the identification of novel drug candidates that might have otherwise been overlooked.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. The CAS no. 1337702-39-2 compound exemplifies how interdisciplinary research can lead to breakthroughs in medicine. By combining insights from chemistry, biology, and pharmacology, scientists can design molecules that address specific pathological processes at a molecular level. This holistic approach is essential for developing effective treatments for complex diseases.

The future prospects for tert-butyl N-2-amino-2-(2-methoxy-4-methylphenyl)ethylcarbamate are promising, given its unique structural features and potential applications in drug development. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible benefits for patients worldwide.